N-[5-(4-Fluorophenoxy)thiophen-2-yl]methanesulfonamide

• CAS No.: 190967-35-2
• Product Name: N-[5-(4-Fluorophenoxy)thiophen-2-yl]methanesulfonamide
• Molecular Formula: C₁₁H₁₀FNO₃S₂
• Molecular Weight: 287.3 g/mol
• IUPAC Name: N-[5-(4-fluorophenoxy)thiophen-2-yl]methanesulfonamide
• Standard InChI: InChI=1S/C11H10FNO3S2/c1-18(14,15)13-10-6-7-11(17-10)16-9-4-2-8(12)3-5-9/h2-7,13H,1H3
• Standard InChIKey: BEIZIEZPGSIQGR-UHFFFAOYSA-N
• SMILES: CS(=O)(=O)NC1=CC=C(S1)OC2=CC=C(C=C2)F
• Canonical SMILES: CS(=O)(=O)NC1=CC=C(S1)OC2=CC=C(C=C2)F
• Description: RWJ 63556 is an orally active COX-2 selective/5-lipoxygenase inhibitor, with anti-inflammatory activities.
• Synonyms: RWJ 63556; RWJ-63556
• Reference: [1]. Kirchner T, et al. Evaluation of the antiinflammatory activity of a dual cyclooxygenase-2 selective/5-lipoxygenase inhibitor, RWJ 63556, in a canine model of inflammation. J Pharmacol Exp Ther. 1997 Aug;282(2):1094-101.[2]. Le Filliatre G, et al. Cyclo-oxygenase and lipoxygenase pathways in mast cell dependent-neurogenic inflammation induced by electrical stimulation of the rat saphenous nerve. Br J Pharmacol. 2001 Apr;132(7):1581-9.
• PubChem Compound: 9882374
• Last Modified: Nov 11 2021